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Compound of Interest

Compound Name: BW 245C

CAS No.: 78420-14-1

Cat. No.: B1258413 Get Quote

Executive Summary & Mechanism of Action
BW 245C (CAS: 72814-32-5) is a highly selective, high-affinity agonist for the Prostaglandin D2

Receptor 1 (DP1). Unlike its endogenous ligand PGD2, which activates both DP1 and DP2

(CRTH2) receptors, BW 245C allows researchers to isolate DP1-mediated signaling pathways.

Core Mechanistic Pathway
Upon binding to the Gs-coupled DP1 receptor, BW 245C triggers adenylyl cyclase activity,

elevating intracellular cAMP. This cascade drives diverse physiological outcomes, including

vascular relaxation (hypotension), inhibition of platelet aggregation, reduction of pulmonary

fibrosis, and stimulation of intestinal mucus secretion.
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Figure 1:BW 245C selectively activates the DP1-Gs-cAMP axis, driving pleiotropic effects

distinct from DP2-mediated inflammation.

Pre-Formulation & Solubility Guidelines
Critical Warning: BW 245C is lipophilic (MW: 368.5 g/mol ). Direct addition to aqueous buffers

(PBS/Saline) will result in immediate precipitation. You must use a co-solvent system.

Physicochemical Properties
Property Value

Molecular Weight 368.47 g/mol

Solubility (DMSO) ~50 mg/mL (Clear solution)

Solubility (Ethanol) ~50 mg/mL

Solubility (PBS) < 0.1 mg/mL (Insoluble without co-solvent)

Appearance White crystalline solid

Recommended Vehicle Preparation
For in vivo use, a vehicle containing DMSO or Ethanol diluted in saline is standard.

Protocol for 1 mg/mL Working Solution:

Stock Solution: Dissolve 10 mg BW 245C in 200 µL of 100% DMSO. (Concentration: 50

mg/mL).[1][2][3]

Intermediate Step: Add 200 µL of Tween-80 (optional, improves stability) or proceed directly.

Aqueous Dilution: While vortexing the saline/PBS rapidly, slowly add the DMSO stock

dropwise to the aqueous buffer to reach the final volume.

Final Vehicle Composition: 5% DMSO / 95% Saline.

Alternative: 5% Ethanol / 5% Cremophor EL / 90% Saline.
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Validation: Ensure the solution is clear. If cloudy, sonicate for 10-20 seconds. Use within 4

hours.

In Vivo Dosage Protocols[4][5][6][7][8][9]
The dosage of BW 245C varies significantly by indication. Below are the three validated

dosage tiers derived from literature.

Dosage Summary Table
Indication Route Dose Frequency Key Reference

Pulmonary

Fibrosis
Intratracheal

0.2 mg/kg (500

nmol/kg)

3x/week (21

days)

[PubMed

21873446]

Colitis / Mucus IP or PO 1.0 mg/kg Single or Daily
[PubMed

37923642]

Acute

Hemodynamics
IV Bolus

0.03 - 0.25

mg/kg
Single Bolus

[PubMed

11907168]

Obesity/Metaboli

c
IP 1.0 mg/kg Daily

[PubMed

25903234]

Protocol A: Systemic Anti-Inflammatory / Metabolic
Study (IP Injection)
Purpose: To evaluate effects on systemic inflammation, colitis, or metabolic parameters.

Animal Model: C57BL/6 Mice (Age 8-12 weeks).

Dose Calculation:

Target Dose: 1 mg/kg.[4]

Mouse Weight: 25 g.

Required Mass: 0.025 mg per mouse.

Injection Volume: 100 µL (Standard IP volume).
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Concentration Required: 0.25 mg/mL.

Preparation:

Dilute 50 mg/mL DMSO stock 1:200 into sterile saline.

Final DMSO concentration: 0.5% (Well tolerated).

Administration:

Restrain mouse using the scruff method.

Inject into the lower right quadrant of the abdomen using a 27G needle.

Controls: Vehicle only (0.5% DMSO in Saline).

Protocol B: Pulmonary Fibrosis Model (Intratracheal)
Purpose: Direct lung delivery to minimize systemic hypotension while maximizing local anti-

fibrotic effects.

Animal Model: Bleomycin-induced fibrosis model.

Dose:500 nmol/kg (~0.18 mg/kg).

Frequency: Administer 2 days before bleomycin, then 3x/week for 3 weeks.

Technique:

Anesthetize mouse (Isoflurane).

Suspend mouse by incisors on an inclined board.

Instill 50 µL of solution directly into the trachea using a microsprayer or pipet tip.

Keep mouse upright for 30s to ensure distribution.

Protocol C: Acute Hemodynamic Assessment (IV)
Purpose: To measure DP1-mediated vasodilation (hypotension).
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Dose: Escalating doses of 0.003, 0.03, and 0.25 mg/kg.

Route: Jugular vein or tail vein catheter.

Monitoring: Requires arterial catheterization for real-time Mean Arterial Pressure (MAP)

monitoring.

Expectation: Rapid drop in MAP (within 1-2 mins) followed by recovery.

Experimental Workflow & Timeline
This workflow illustrates a typical 21-day chronic study (e.g., Fibrosis or Obesity).
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Figure 2:Experimental timeline for chronic efficacy studies. Note that for preventative models,

BW 245C dosing may begin prior to disease induction.

Safety & Troubleshooting
Hypotension (The "Flush" Effect)
BW 245C is a potent vasodilator.

Risk: High bolus doses (>1 mg/kg IV) can cause rapid, severe hypotension leading to

circulatory collapse.

Mitigation: For systemic studies, use the IP route to slow absorption (Tmax ~10-15 mins)

compared to IV.

Observation: Mice may exhibit decreased locomotor activity or "flattening" for 15-30 minutes

post-dose. This is usually transient.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1258413?utm_src=pdf-body-img
https://www.benchchem.com/product/b1258413?utm_src=pdf-body
https://www.benchchem.com/product/b1258413?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1258413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precipitation
Symptom: White crystals visible in the syringe or needle blockage.

Cause: Adding DMSO stock too quickly to cold saline.

Fix: Warm saline to 37°C before mixing. Use a vortex. Do not store diluted working solutions

>4 hours.

Receptor Desensitization
Risk: Chronic activation of GPCRs can lead to internalization.

Mitigation: If efficacy wanes in long-term studies ( >4 weeks), consider a "drug holiday" or

pulsatile dosing (e.g., every other day) rather than continuous infusion.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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